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Get Quote

Introduction

Melanotan-II (MT-II) is a synthetic, cyclic heptapeptide analog of the naturally occurring α-

melanocyte-stimulating hormone (α-MSH).[1][2] It functions as a potent, non-selective agonist

for melanocortin receptors MC1, MC3, MC4, and MC5.[3][4] Due to its broad receptor affinity,

MT-II is a valuable research tool for investigating a range of physiological processes in rodents,

including skin pigmentation, energy homeostasis, sexual function, and metabolic regulation.[4]

[5] The subcutaneous (SC) route of administration is commonly employed in rodent studies due

to its simplicity, reliability, and capacity for producing sustained systemic exposure.

Mechanism of Action

Melanotan-II exerts its effects by mimicking the action of α-MSH and binding to melanocortin

receptors, which are G-protein coupled receptors.[3][4] Its diverse physiological effects are

mediated by different receptor subtypes:

MC1R: Primarily expressed in melanocytes, activation of MC1R initiates a signaling cascade

that stimulates the production of melanin (melanogenesis), leading to skin pigmentation.[5][6]
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MC3R & MC4R: Located in the central nervous system, particularly the hypothalamus, these

receptors are key regulators of energy balance, appetite, and sexual behavior.[7] Agonism at

these receptors can lead to reduced food intake, increased energy expenditure, and pro-

erectile effects.[4]

MC5R: The function of this receptor is less defined, but evidence suggests a role in exocrine

gland function.[3]

Pharmacokinetics

Melanotan-II exhibits enhanced in vivo stability compared to the native α-MSH, with a reported

half-life of approximately 1-2 hours.[3] Its cyclic structure contributes to this stability and allows

for better blood-brain barrier permeability, enabling its effects on central melanocortin

receptors.[3] Subcutaneous administration allows for slower, more sustained absorption

compared to intravenous routes.

Potential Side Effects in Research Animals

While generally considered safe for research purposes at recommended dosages, potential

side effects observed in rodents and reported in human trials include nausea, reduced appetite,

yawning, stretching, and spontaneous erections.[3][8][9] At the injection site, redness and mild

irritation may occur.[3] It is crucial to rotate injection sites during chronic dosing studies to

minimize local skin reactions.[10]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Melanotan-II

This protocol outlines the aseptic technique for reconstituting lyophilized Melanotan-II powder

for experimental use.

Materials:

Vial of lyophilized Melanotan-II (e.g., 10 mg)

Bacteriostatic water for injection (or sterile saline)

Sterile 1 mL or 3 mL syringe with a needle (e.g., 21G)
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Alcohol swabs

Sterile microcentrifuge tubes for aliquoting (optional)

Procedure:

Allow the vial of lyophilized Melanotan-II to reach room temperature before opening to

reduce condensation.[11]

Clean the rubber stoppers of both the Melanotan-II vial and the bacteriostatic water vial with

an alcohol swab and allow them to air dry.[11]

Using a sterile syringe, draw the desired volume of bacteriostatic water. For a 10 mg vial, a

common dilution is 2 mL, resulting in a 5 mg/mL stock solution.[12]

Slowly inject the bacteriostatic water into the Melanotan-II vial, angling the needle so the

liquid runs down the side of the vial. This prevents foaming and potential degradation of the

peptide.[6][11]

Do not shake the vial. Gently swirl or roll the vial between your hands until the powder is

completely dissolved.[6][11] The resulting solution should be clear.

Label the vial with the final concentration and the date of reconstitution.[11]

Storage: Store the reconstituted solution in the dark at 2-8°C. For long-term storage, it is

recommended to aliquot the solution into sterile tubes and store at -20°C. Avoid repeated

freeze-thaw cycles.[11]

Protocol 2: Subcutaneous (SC) Administration to Rodents

This protocol provides a step-by-step guide for the subcutaneous injection of Melanotan-II in

mice and rats.

Materials:

Reconstituted Melanotan-II solution

Sterile insulin syringes (e.g., U-100, 28-31G) for injection
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Appropriate restraint device (if necessary)

Sharps container

Procedure:

Dose Calculation: Calculate the required injection volume based on the animal's body weight

and the desired dosage (see Table 1).

Animal Restraint:

Mouse: Gently grasp the loose skin at the scruff of the neck between your thumb and

forefinger to create a "tent." This securely restrains the head and exposes the injection site

over the shoulders.[13]

Rat: Manually restrain the rat by placing your hand over the shoulders. For scruff

injections, use your thumb and forefinger to lift the loose skin over the back of the neck

and shoulders to form a tent.[14][15]

Injection Site: The preferred site for SC injections is the loose skin over the dorsal midline,

between the shoulder blades (scruff).[10][16] The flank can also be used as an alternative

site.[10] Rotate injection sites for repeated administrations.[10]

Injection:

Using a new sterile insulin syringe for each animal, draw up the calculated volume of

Melanotan-II solution.[10]

Insert the needle, with the bevel facing up, into the base of the tented skin, parallel to the

body.[15]

Administer the solution at a steady pace. A small bleb should be visible under the skin,

indicating a successful subcutaneous injection.[14]

Withdraw the needle smoothly and apply gentle pressure to the injection site for a moment

if needed.
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Post-Injection: Return the animal to its cage and monitor for any immediate adverse

reactions. Dispose of the syringe and needle in a designated sharps container immediately.

[11]

Data Presentation
Table 1: Recommended Melanotan-II Dosages for Rodent Studies

Research
Application

Species

Dosage Range
(per
administration
)

Administration
Frequency

Reference(s)

Melanogenesis /

Pigmentation
Mouse / Rat 0.1 - 1.0 mg/kg

Single dose or

daily
[5]

Energy Balance /

Metabolism
Mouse / Rat 0.5 - 2.0 mg/kg Daily (chronic) [5]

Sexual Function /

Behavior
Rat 0.1 - 0.5 mg/kg

Single dose

(acute)
[5][17]

Appetite

Suppression
Rat

Central infusion

(dose varies)

Continuous

infusion
[7]

Table 2: Recommended Needle Sizes and Maximum Injection Volumes for SC Administration

Species
Needle Gauge
(Recommende
d)

Max Volume
per Site

Max Total
Volume
(multiple sites)

Reference(s)

Mouse 27 - 31G ~1 mL ~3 mL [14]

Rat 23 - 25G ~2 mL ~5 mL [14][15]
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Caption: Melanotan-II signaling pathway for melanogenesis via the MC1R.
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Caption: Experimental workflow for subcutaneous administration of Melanotan-II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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